5-Amino-3-bromo-1-isopropyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-3-bromo-1-propan-2-ylpyrazole-4-carbonitrile
• InChI: InChI=1S/C7H9BrN4/c1-4(2)12-7(10)5(3-9)6(8)11-12/h4H,10H2,1-2H3
• InChI Key: KBMWBJWEWYIJII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=C(C(=N1)Br)C#N)N
• Molecular Formula: C7H9BrN4
• DSSTOX Substance ID: DTXSID00857218
• Molecular Weight: 229.08 g/mol
• CAS RN: 1390635-69-4

Description

5-Amino-3-bromo-1-isopropyl-1H-pyrazole-4-carbonitrile is a chemical compound with the molecular formula C7H9BrN4. It has a molecular weight of 229.081.

Synthesis Analysis

The synthesis of 5-amino-1H-pyrazole-4-carbonitriles has been reported in various studies. One method involves the use of alumina–silica-supported MnO2 as a recyclable catalyst in water and sodium dodecyl benzene sulphonate at room temperature. Another method involves the reaction of 3-dimethylamino-2-benzoylpropenenitrile with phenyl hydrazine or hydrazine in ethanol.

Molecular Structure Analysis

The molecular structure of 5-Amino-3-bromo-1-isopropyl-1H-pyrazole-4-carbonitrile consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms, substituted with an amino group, a bromo group, an isopropyl group, and a carbonitrile group.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 5-Amino-3-bromo-1-isopropyl-1H-pyrazole-4-carbonitrile has been explored for its chemical properties and synthetic applications, particularly in the creation of pyrazolo[1,5-a]pyrimidines. Research highlights the focus on regio-orientation and regioselectivity in reactions involving 3(5)-aminopyrazoles with 1,3-bielectrophilic reagents, which leads to the formation of these structures. This area of study is significant due to the nucleophilicity of the aminopyrazoles' exocyclic NH2 group and endocyclic NH, which often results in literature controversy regarding the substituents' regio-orientation on the pyrazolo[1,5-a]pyrimidine ring (M. Mohamed & A. M. Mahmoud, 2019).

Heterocyclic Compounds Synthesis

The compound's utility extends to serving as a building block for synthesizing a diverse array of heterocyclic compounds. For instance, derivatives of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones have been shown to be valuable in constructing pyrazolo-imidazoles, thiazoles, spiropyridines, and other heterocycles. The unique reactivity of these derivatives underlines the compound's importance in creating versatile cynomethylene dyes and various classes of heterocyclic compounds (M. A. Gomaa & H. Ali, 2020).

Anticancer Agent Development

Explorations into pyrazoline derivatives, including those related to 5-Amino-3-bromo-1-isopropyl-1H-pyrazole-4-carbonitrile, have identified their potential in developing new anticancer agents. The review of pyrazoline derivatives' patent literature from 2000 to 2021 underscores their significant biological effect, especially in anticancer activity. This research interest stems from pyrazoline's status as a known heterocyclic compound, emphasizing its promising role against cancer and highlighting the scope for further investigation into this moiety (Pushkar Kumar Ray et al., 2022).

Catalytic Synthesis Applications

Additionally, research into hybrid catalysts for synthesizing pyrano[2,3-d]pyrimidine scaffolds, a derivative of pyrazoline compounds, showcases the broader applicability of such compounds in medicinal and pharmaceutical industries. The review covers synthetic pathways employing diverse catalysts, highlighting the role of organocatalysts, metal catalysts, and green solvents. This research area is particularly promising for developing lead molecules in pharmaceuticals (Mehul P. Parmar et al., 2023).

Mechanism of Action

Target of Action

Similar compounds such as 4-bromopyrazole have been reported to inhibit oxidative phosphorylation and atp exchange reactions .

Mode of Action

It’s known that pyrazole derivatives can donate and accept hydrogen bonds, which allows them to establish intermolecular interactions . This property might play a role in its interaction with its targets.

Biochemical Pathways

Related compounds like 4-bromopyrazole have been reported to affect pathways related to oxidative phosphorylation and atp exchange .

Result of Action

Related compounds have been reported to inhibit oxidative phosphorylation and atp exchange, which could potentially lead to changes in energy production and utilization within cells .